2-ethoxy-N-[3-(4-morpholinylsulfonyl)phenyl]benzamide

• IUPAC Name: 2-ethoxy-N-(3-morpholin-4-ylsulfonylphenyl)benzamide
• InChI: InChI=1S/C19H22N2O5S/c1-2-26-18-9-4-3-8-17(18)19(22)20-15-6-5-7-16(14-15)27(23,24)21-10-12-25-13-11-21/h3-9,14H,2,10-13H2,1H3,(H,20,22)
• InChI Key: CYBSRWDXJBMIRZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

2-ethoxy-N-[3-(4-morpholinylsulfonyl)phenyl]benzamide, also known as E-4031, is a selective blocker of the rapid component of the delayed rectifier potassium current (IKr) in the heart. It is widely used in scientific research to investigate the role of this current in cardiac electrophysiology and arrhythmogenesis.

Mechanism of Action

2-ethoxy-N-[3-(4-morpholinylsulfonyl)phenyl]benzamide selectively blocks the rapid component of IKr by binding to the channel pore and inhibiting potassium ion flux. This leads to prolongation of the action potential duration and QT interval on the electrocardiogram, which can increase the risk of arrhythmias.
Biochemical and physiological effects:
In addition to its effects on cardiac electrophysiology, this compound has been shown to have off-target effects on other ion channels and transporters, such as the Na+/Ca2+ exchanger and the L-type calcium channel. These effects can contribute to changes in intracellular calcium handling and contractility. This compound has also been shown to inhibit the growth of various cancer cell lines, possibly through effects on potassium channels.

Advantages and Limitations for Lab Experiments

One advantage of using 2-ethoxy-N-[3-(4-morpholinylsulfonyl)phenyl]benzamide in electrophysiological experiments is its selectivity for IKr, which allows for specific investigation of this current. However, this compound has been shown to have off-target effects on other ion channels and transporters, which can complicate interpretation of results. Additionally, this compound has a relatively slow onset and offset of action, which can limit its usefulness in certain experimental paradigms.

Future Directions

Future research using 2-ethoxy-N-[3-(4-morpholinylsulfonyl)phenyl]benzamide could focus on investigating the effects of hERG mutations on drug binding and channel function, as well as the development of novel drugs that target IKr with greater selectivity and potency. Additionally, further investigation of the off-target effects of this compound on other ion channels and transporters could lead to a better understanding of its physiological and pathological effects.

Synthesis Methods

2-ethoxy-N-[3-(4-morpholinylsulfonyl)phenyl]benzamide can be synthesized by reacting 3-(4-morpholinylsulfonyl)aniline with 2-ethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is purified by column chromatography and characterized by NMR and mass spectrometry.

Scientific Research Applications

2-ethoxy-N-[3-(4-morpholinylsulfonyl)phenyl]benzamide is commonly used in electrophysiological experiments to study the role of IKr in cardiac repolarization. It has been used to investigate the effects of mutations in the human ether-a-go-go-related gene (hERG), which encodes the channel responsible for IKr, on channel function and drug binding. This compound has also been used to study the effects of various drugs and toxins on IKr, as well as the mechanisms underlying drug-induced long QT syndrome.